Cas no 1864676-77-6 (1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one)

1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one is a brominated and difluorinated aromatic enone compound with significant utility in synthetic organic chemistry. Its structure features a reactive α,β-unsaturated ketone moiety, making it a versatile intermediate for Michael additions, cycloadditions, and other nucleophilic reactions. The presence of bromine and fluorine substituents enhances its electrophilic character and provides sites for further functionalization, such as cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where halogenated aromatics are often key precursors. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for complex molecular synthesis.
1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one structure
1864676-77-6 structure
Product Name:1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one
CAS No:1864676-77-6
MF:C9H5BrF2O
MW:247.036208868027
CID:6432098
PubChem ID:130543130
Update Time:2025-10-21

1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1864676-77-6
    • EN300-1913015
    • 1-(2-bromo-4,5-difluorophenyl)prop-2-en-1-one
    • 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one
    • Inchi: 1S/C9H5BrF2O/c1-2-9(13)5-3-7(11)8(12)4-6(5)10/h2-4H,1H2
    • InChI Key: BYNIDGSYJJUJDF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C(C=C)=O)F)F

Computed Properties

  • Exact Mass: 245.94918g/mol
  • Monoisotopic Mass: 245.94918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one Pricemore >>

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Additional information on 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one

Recent Advances in the Study of 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one (CAS: 1864676-77-6)

1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one (CAS: 1864676-77-6) is a fluorinated aromatic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo- and difluoro-substituted phenyl ring conjugated with an α,β-unsaturated ketone moiety, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and as a candidate for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the key areas of research involving 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including EGFR and VEGFR. The presence of the bromo and difluoro substituents was found to enhance binding affinity and selectivity, making it a valuable scaffold for further optimization.

In addition to its applications in kinase inhibition, recent research has highlighted the antimicrobial properties of 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound and its derivatives exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, suggesting a novel mode of action compared to existing antibiotics.

The synthetic versatility of 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one has also been a focus of recent investigations. Researchers have developed efficient one-pot synthesis methods to produce this compound with high yield and purity, as described in a 2023 Organic Process Research & Development article. These advancements are critical for scaling up production and facilitating its use in high-throughput screening and drug development pipelines.

Despite its promising applications, challenges remain in the optimization of 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one for clinical use. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to explore these aspects, with several patents filed in 2024 highlighting novel derivatives and formulations designed to overcome these limitations.

In conclusion, 1-(2-Bromo-4,5-difluorophenyl)prop-2-en-1-one (CAS: 1864676-77-6) represents a compelling case study in the intersection of chemical synthesis and medicinal chemistry. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a multifunctional scaffold. Future research will likely focus on refining its pharmacological properties and expanding its therapeutic reach, making it a compound to watch in the coming years.

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